Cas no 876461-73-3 (2-amino-1-(3-chloropyridin-2-yl)ethan-1-one)

2-Amino-1-(3-chloropyridin-2-yl)ethan-1-one is a versatile organic intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structure, featuring both an amino and a ketone functional group adjacent to a chlorinated pyridine ring, enables its use in the preparation of heterocyclic compounds and active pharmaceutical ingredients (APIs). The 3-chloropyridinyl moiety enhances reactivity, facilitating selective modifications in cross-coupling and condensation reactions. This compound is particularly valuable in the development of biologically active molecules due to its ability to serve as a key building block for nitrogen-containing scaffolds. High purity and consistent quality ensure reliable performance in synthetic applications.

2-amino-1-(3-chloropyridin-2-yl)ethan-1-one structure

876461-73-3 structure

Product Name:2-amino-1-(3-chloropyridin-2-yl)ethan-1-one

CAS No:876461-73-3

MF:C₇H₇ClN₂O

MW:170.59628033638

MDL:MFCD18262064

CID:5227882

PubChem ID:69667578

Update Time:2026-03-07

2-amino-1-(3-chloropyridin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- Ethanone, 2-amino-1-(3-chloro-2-pyridinyl)-
- 2-amino-1-(3-chloropyridin-2-yl)ethan-1-one
- MDL： MFCD18262064
- Inchi： 1S/C7H7ClN2O/c8-5-2-1-3-10-7(5)6(11)4-9/h1-3H,4,9H2
- InChI Key： YMHPLCLKPDZCNM-UHFFFAOYSA-N
- SMILES： C(=O)(C1=NC=CC=C1Cl)CN

2-amino-1-(3-chloropyridin-2-yl)ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01060857-1g	2-Amino-1-(3-chloropyridin-2-yl)ethan-1-one	876461-73-3	95%	1g	￥11270.0	2024-04-17
Ambeed	A1102558-1g	2-Amino-1-(3-chloropyridin-2-yl)ethan-1-one	876461-73-3	95%	1g	$1642.0	2025-04-16
Enamine	EN300-343508-0.05g	2-amino-1-(3-chloropyridin-2-yl)ethan-1-one	876461-73-3	95.0%	0.05g	$1895.0	2025-03-18
Enamine	EN300-343508-0.1g	2-amino-1-(3-chloropyridin-2-yl)ethan-1-one	876461-73-3	95.0%	0.1g	$1986.0	2025-03-18
Enamine	EN300-343508-0.25g	2-amino-1-(3-chloropyridin-2-yl)ethan-1-one	876461-73-3	95.0%	0.25g	$2077.0	2025-03-18
Enamine	EN300-343508-0.5g	2-amino-1-(3-chloropyridin-2-yl)ethan-1-one	876461-73-3	95.0%	0.5g	$2167.0	2025-03-18
Enamine	EN300-343508-1.0g	2-amino-1-(3-chloropyridin-2-yl)ethan-1-one	876461-73-3	95.0%	1.0g	$2257.0	2025-03-18
Enamine	EN300-343508-2.5g	2-amino-1-(3-chloropyridin-2-yl)ethan-1-one	876461-73-3	95.0%	2.5g	$4424.0	2025-03-18
Enamine	EN300-343508-5.0g	2-amino-1-(3-chloropyridin-2-yl)ethan-1-one	876461-73-3	95.0%	5.0g	$6545.0	2025-03-18
Enamine	EN300-343508-10.0g	2-amino-1-(3-chloropyridin-2-yl)ethan-1-one	876461-73-3	95.0%	10.0g	$9704.0	2025-03-18

2-amino-1-(3-chloropyridin-2-yl)ethan-1-one Related Literature

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3. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

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4. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

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Additional information on 2-amino-1-(3-chloropyridin-2-yl)ethan-1-one

Comprehensive Guide to 2-amino-1-(3-chloropyridin-2-yl)ethan-1-one (CAS No. 876461-73-3): Properties, Applications, and Market Insights

2-amino-1-(3-chloropyridin-2-yl)ethan-1-one (CAS No. 876461-73-3) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This chloropyridine derivative features a unique molecular structure, combining an amino group with a ketone functional group, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its role in developing novel bioactive molecules.

The chemical formula of 2-amino-1-(3-chloropyridin-2-yl)ethan-1-one is C₇H₇ClN₂O, with a molecular weight of 170.60 g/mol. Its structure includes a 3-chloropyridine ring, which enhances its reactivity and binding affinity in various chemical reactions. This compound is typically a white to off-white crystalline powder, soluble in common organic solvents like methanol, ethanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water.

One of the most searched questions about CAS No. 876461-73-3 relates to its applications in drug discovery. Recent studies highlight its potential as a building block for kinase inhibitors and antimicrobial agents. The presence of both amino and carbonyl groups allows for diverse chemical modifications, enabling the synthesis of targeted therapeutic compounds. In agrochemical research, this compound is explored for developing new crop protection agents with improved efficacy and environmental safety.

The synthesis of 2-amino-1-(3-chloropyridin-2-yl)ethan-1-one typically involves multi-step organic reactions, starting from commercially available 2,3-dichloropyridine. Advanced techniques like palladium-catalyzed cross-coupling and reductive amination are often employed to achieve high purity and yield. Analytical methods such as HPLC, NMR, and mass spectrometry are crucial for quality control, ensuring the compound meets research-grade standards.

Market trends indicate growing demand for specialty chemicals like 876461-73-3, driven by increased R&D investments in pharmaceuticals and sustainable agriculture. The compound's unique properties align with the industry's shift toward green chemistry and precision synthesis. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of academic and industrial researchers.

Storage and handling of 2-amino-1-(3-chloropyridin-2-yl)ethan-1-one require standard laboratory precautions. It should be kept in a cool, dry place, away from direct sunlight and moisture. Proper personal protective equipment (PPE), including gloves and safety goggles, is recommended when handling this compound to ensure safety and prevent contamination.

In conclusion, 2-amino-1-(3-chloropyridin-2-yl)ethan-1-one (CAS No. 876461-73-3) represents a valuable chemical intermediate with broad applications in life sciences. Its structural features and reactivity make it a key player in the development of next-generation therapeutics and agrochemicals. As research continues to uncover new uses for this compound, its importance in the chemical industry is expected to grow significantly.